Cas no 868256-12-6 (3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE)

• Product Name: 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE
• CAS No: 868256-12-6
• MF: C₁₉H₁₅ClO₃S
• MW: 358.838603258133
• CID: 5226461
• Update Time: 2025-10-31

3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE Chemical and Physical Properties

Names and Identifiers

• SALOR-INT L322105-1EA
• 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE
• 3-(4-chlorobenzenesulfonyl)-1-(naphthalen-2-yl)propan-1-one

• Inchi： 1S/C19H15ClO3S/c20-17-7-9-18(10-8-17)24(22,23)12-11-19(21)16-6-5-14-3-1-2-4-15(14)13-16/h1-10,13H,11-12H2
• InChI Key： SJPUEXLVKLGYQL-UHFFFAOYSA-N
• SMILES： C1C=C2C(C=C(C(CCS(C3C=CC(Cl)=CC=3)(=O)=O)=O)C=C2)=CC=1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes

Additional information on 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE

3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE: A Comprehensive Overview

3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE (CAS No: 868256-12-6) is a complex organic compound with a unique structure that combines a sulfonamide group, a naphthyl moiety, and a ketone functional group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug design and advanced materials development.

The molecular structure of 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE is characterized by a sulfonamide group attached to a 4-chlorophenyl ring, which is further connected to a naphthyl group via a propionyl chain. This arrangement creates a molecule with both aromatic and aliphatic regions, making it highly versatile for various chemical reactions and applications. The sulfonamide group, in particular, is known for its stability and ability to form strong hydrogen bonds, which are crucial for many biological interactions.

Recent studies have highlighted the potential of this compound as a building block in the synthesis of bioactive molecules. Researchers have explored its ability to act as a scaffold for constructing kinase inhibitors, which are critical in the development of anti-cancer drugs. The naphthyl group in the molecule contributes to its hydrophobicity, while the sulfonamide group enhances its solubility in polar solvents—a combination that is highly desirable for drug delivery systems.

In addition to its pharmacological applications, 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE has also been investigated for its role in materials science. Its rigid structure and ability to form stable complexes make it a promising candidate for use in the development of advanced polymers and high-performance materials. Scientists have reported that this compound can be used as a precursor for synthesizing novel polymeric materials with enhanced thermal stability and mechanical properties.

The synthesis of 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE involves a multi-step process that typically includes nucleophilic substitution reactions and oxidative coupling. Recent advancements in catalytic methods have made this synthesis more efficient and environmentally friendly. For instance, the use of transition metal catalysts has significantly reduced the reaction time and improved the yield of the final product.

From an environmental standpoint, researchers have also explored the biodegradability of this compound. Studies indicate that under specific conditions, 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE can undergo enzymatic degradation, making it less persistent in natural environments compared to other similar compounds. This finding is particularly important for industries looking to adopt more sustainable practices.

In conclusion, 3-[(4-CHLOROPHENYL)SULFONYL]-1-(2-NAPHTHYL)-1-PROPANONE (CAS No: 868256-12-6) is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique molecular structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations within organic chemistry and related fields.